Ethyl 1-[3-(1,3-benzodioxol-5-ylamino)-3-oxopropyl]piperidine-3-carboxylate

• Molecular Formula: C18H24N2O5
• Molecular Weight: 348.4 g/mol
• IUPAC Name: ethyl 1-[3-(1,3-benzodioxol-5-ylamino)-3-oxopropyl]piperidine-3-carboxylate
• InChI: InChI=1S/C18H24N2O5/c1-2-23-18(22)13-4-3-8-20(11-13)9-7-17(21)19-14-5-6-15-16(10-14)25-12-24-15/h5-6,10,13H,2-4,7-9,11-12H2,1H3,(H,19,21)
• InChI Key: CFPGBWPMBGCJOM-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1CCCN(C1)CCC(=O)NC2=CC3=C(C=C2)OCO3

Description

Ethyl 1-[3-(1,3-benzodioxol-5-ylamino)-3-oxopropyl]piperidine-3-carboxylate, commonly known as EBDP, is a synthetic cathinone that belongs to the class of psychoactive substances. It is a designer drug that has gained popularity in recent years due to its euphoric and stimulant effects. The chemical structure of EBDP is similar to other cathinones such as methylone and MDPV.

Mechanism of Action

EBDP acts by increasing the levels of dopamine and norepinephrine in the brain, which leads to increased arousal, alertness, and euphoria. It also inhibits the reuptake of serotonin, which contributes to its mood-enhancing effects.
Biochemical and Physiological Effects:
The use of EBDP has been associated with several physiological and biochemical effects, including increased heart rate, blood pressure, and body temperature. It can also cause vasoconstriction, which can lead to tissue damage and organ failure in severe cases.

Advantages and Limitations for Lab Experiments

EBDP has been used in several laboratory experiments to study the effects of cathinones on the brain and behavior. Its advantages include its potency and selectivity for dopamine and norepinephrine transporters, which makes it a useful tool for studying the role of these neurotransmitters in various brain functions. However, its limitations include its potential toxicity and the lack of long-term safety data.

Future Directions

There are several areas of research that can be explored in the future to better understand the effects of EBDP and other cathinones on the brain and behavior. These include studying the long-term effects of EBDP on cognitive function, investigating its potential as a treatment for ADHD and depression, and developing safer and more effective cathinone-based drugs.

Synthesis Methods

The synthesis of EBDP involves several steps that include the reaction of piperidine with ethyl 3-oxopentanoate, followed by the reaction of the resulting product with 3,4-methylenedioxyphenylacetone. The final product is obtained after purification and recrystallization.

Scientific Research Applications

EBDP has been studied extensively in the field of neuroscience and pharmacology due to its potential therapeutic effects. It has been found to act as a dopamine and norepinephrine reuptake inhibitor, which makes it a potential candidate for the treatment of attention deficit hyperactivity disorder (ADHD) and depression.